Cas no 7671-86-5 (Urea, N-2-quinolinyl-)
Urea, N-2-quinolinyl- structure
Product Name:Urea, N-2-quinolinyl-
CAS No:7671-86-5
MF:C10H9N3O
MW:187.197961568832
CID:537345
Update Time:2023-08-03
Urea, N-2-quinolinyl- Chemical and Physical Properties
Names and Identifiers
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- Urea, 2-quinolinyl-
- Urea, N-2-quinolinyl-
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- Inchi: 1S/C10H9N3O/c11-10(14)13-9-6-5-7-3-1-2-4-8(7)12-9/h1-6H,(H3,11,12,13,14)
- InChI Key: IVBGRHGOAGXMBR-UHFFFAOYSA-N
- SMILES: O=C(N)NC1=CC=C2C=CC=CC2=N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 219
- XLogP3: 0.7
- Topological Polar Surface Area: 68
Urea, N-2-quinolinyl- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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